Cas no 2680790-74-1 (benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2680790-74-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5649885
• PubChem ID: 165908741
• Update Time: 2025-11-03

benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2680790-74-1
• EN300-28281028
• benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo2.1.1hexane-2-carboxylate

• Inchi： 1S/C15H19NO3/c1-14-8-15(9-14,11-17)16(10-14)13(18)19-7-12-5-3-2-4-6-12/h2-6,17H,7-11H2,1H3
• InChI Key： YBHXYRUABMSHAW-UHFFFAOYSA-N
• SMILES： OCC12CC(C)(CN1C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo2.1.1hexane-2-carboxylate

Benzyl 1-(Hydroxymethyl)-4-Methyl-2-Azabicyclo[2.1.1]Hexane-2-Carboxylate: A Comprehensive Overview

Benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, also known by its CAS number 2680790-74-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic structure and potential applications in drug design and development.

The molecular structure of benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate comprises a bicyclo[2.1.1]hexane framework, which is a rigid and stable structure often found in natural products and bioactive molecules. The presence of the hydroxymethyl group at position 1 and the methyl group at position 4 adds to the complexity and potential functionality of the molecule.

Recent studies have highlighted the importance of bicyclic compounds like benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate in medicinal chemistry, particularly in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of intricate organic reactions, including ring-closing metathesis and stereo-selective substitutions, which are critical for achieving the desired stereochemistry and purity.

In terms of applications, benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown promise as a building block for constructing more complex molecules with potential bioactivity.

Moreover, recent research has explored the use of this compound in asymmetric catalysis, where its chiral bicyclic framework serves as an effective chiral inducer in enantioselective reactions.

The CAS number 2680790-74-1 is essential for identifying this compound in scientific databases and literature, ensuring accurate referencing and reproducibility in research studies.

In conclusion, benzyl 1-(hydroxymethyl)-4-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, with its unique structure and versatile applications, continues to be a focal point in contemporary chemical research.